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Compound of Interest

Compound Name: 2-Methylanisole

Cat. No.: B146520

An In-depth Technical Guide to the Safety, Handling, and Storage of 2-Methylanisole
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety, handling, and storage information for 2-
Methylanisole (CAS No. 578-58-5), tailored for laboratory and drug development settings. The
following sections detail the physical and chemical properties, hazard identification, safety
precautions, and emergency procedures associated with this compound.

Chemical and Physical Properties

2-Methylanisole, also known as 1-methoxy-2-methylbenzene, is a colorless to pale yellow
liquid with a distinct sweet, floral odor.[1][2][3] It is used as a fragrance ingredient, a flavoring
agent, and a 'green’ solvent in various industrial and laboratory applications.[1][4]

Table 1: Physical and Chemical Properties of 2-Methylanisole
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Property Value Source(s)
Molecular Formula CsH100

Molecular Weight 122.16 g/mol

Appearance Colorless to pale yellow liquid

Odor Sweet, floral, pungent

Boiling Point 170-172 °C (338-342 °F)

Melting Point -34.1 °C

Flash Point 51.3 °C (125.6 °F) - closed cup

Density 0.985 g/mL at 25 °C

Vapor Pressure

1.5 mmHg at 25 °C

Water Solubility

Insoluble/Immiscible

Solubility in other solvents

Soluble in alcohol, ether, and

oils
log Pow (Octanol/Water
N o 2.74
Partition Coefficient)
Refractive Index n20/D 1.516

Hazard Identification and Classification

2-Methylanisole is classified as a flammable liquid. While comprehensive toxicological data is

not available, it is considered harmful if swallowed and may cause irritation to the skin, eyes,

and respiratory tract.

Table 2: GHS Hazard Classification for 2-Methylanisole
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Hazard Class Category Hazard Statement

H226: Flammable liquid and

Flammable Liquids Category 3
vapor
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Source:

NFPA 704 Diamond:

Health (Blue): O - Poses no health hazard, no precautions necessary.

Flammability (Red): 2 - Must be moderately heated or exposed to relatively high ambient
temperature before ignition can occur.

Instability/Reactivity (Yellow): O - Normally stable, even under fire exposure conditions, and is
not reactive with water.

Special (White): None

Safe Handling and Personal Protective Equipment
(PPE)

Proper handling procedures and the use of appropriate personal protective equipment are
crucial to minimize exposure and ensure safety in the laboratory.

Engineering Controls

e Work in a well-ventilated area, preferably in a chemical fume hood.
o Use explosion-proof electrical, ventilating, and lighting equipment.

o Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE)

Table 3: Recommended Personal Protective Equipment
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Body Part Protection Standards/Specifications
Safety glasses with side- NIOSH (US) or EN 166 (EU)
Eyes/Face : .
shields or a face shield. approved.

Chemical-resistant gloves
Skin (e.g., PVC), lab coat, and other  Inspect gloves before use.

protective clothing.

An air-purifying respirator with

an appropriate filter (e.qg., type
PPop (e.g- typ NIOSH (US) or CEN (EU)

Respiratory ABEK) may be necessary if approved

ventilation is inadequate or

exposure limits are exceeded.

Sources:

General Hygiene Practices

¢ Avoid contact with skin, eyes, and clothing.

e Do not eat, drink, or smoke in laboratory areas.

e Wash hands thoroughly after handling and before breaks.

e Ground and bond containers when transferring material to prevent static discharge.

Storage and Disposal
Storage

e Store in a cool, dry, and well-ventilated area away from heat, sparks, open flames, and other

ignition sources.
o Keep containers tightly closed and sealed upright to prevent leakage.
e Store in a flammables-area.

e Incompatible with strong oxidizing agents.
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Disposal

o Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.

e Do not allow the product to enter drains.

» Empty containers may retain product residue and can be hazardous.

Emergency Procedures
First Aid Measures

Table 4: First Aid Procedures for 2-Methylanisole Exposure

Exposure Route

First Aid Instructions

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration and seek immediate medical

attention.

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected area with soap and plenty of
water for at least 15 minutes. Seek medical

attention if irritation develops.

Eye Contact

Rinse cautiously with water for at least 15
minutes, removing contact lenses if present and

easy to do. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Call a poison control

center or doctor immediately.

Sources:

Fire-Fighting Measures
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o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam for
small fires. Water spray can be used to cool containers.

o Unsuitable Extinguishing Media: Large amounts of water are ineffective.

o Specific Hazards: Flammable liquid and vapor. Vapors are heavier than air and may travel to
a source of ignition and flash back. Containers may explode when heated.

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.

Accidental Release Measures

» Personal Precautions: Evacuate personnel to a safe area. Remove all sources of ignition.
Avoid breathing vapors and ensure adequate ventilation.

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains or waterways.

e Containment and Cleanup: Absorb the spill with an inert material (e.g., sand, vermiculite) and
place it in a suitable, closed container for disposal. Use spark-proof tools and explosion-
proof equipment during cleanup.

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 2-Methylanisole are not
readily available in the public domain. However, a generalized workflow for assessing the acute
oral toxicity of a similar chemical in a research setting is provided below. This is a
representative protocol and should be adapted based on specific institutional guidelines and
regulatory requirements.

Generalized Protocol for Acute Oral Toxicity Study

This protocol is based on OECD Guideline 420 for the Acute Oral Toxicity - Fixed Dose
Procedure.

Objective: To determine the acute oral toxicity of 2-Methylanisole.
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Materials:

2-Methylanisole

Vehicle for administration (e.qg., corn oil)

Test animals (e.g., female rats)

Oral gavage needles

Cages with appropriate bedding

Calibrated balance

Methodology:

Animal Acclimatization: Acclimate animals to laboratory conditions for at least 5 days.

Dose Preparation: Prepare the appropriate dose concentrations of 2-Methylanisole in the
selected vehicle.

Administration: Administer a single oral dose of 2-Methylanisole to the animals using a
gavage needle.

Observation: Observe the animals for clinical signs of toxicity immediately after dosing and
periodically for at least 14 days.

Data Collection: Record all signs of toxicity, including changes in skin, fur, eyes, and
behavior. Record body weights prior to dosing and at regular intervals thereafter. Record any
mortalities.

Necropsy: At the end of the observation period, perform a gross necropsy on all surviving
animals.

Data Analysis: Analyze the data to determine the LD50 (if applicable) and identify any target
organs of toxicity.

Visualizations
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Caption: Workflow for the safe handling of 2-Methylanisole in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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